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Compound of Interest |

Compound Name: Valeryl-L-carnitineChloride

CAS No.: 162040-64-4

Cat. No.: B1359839

. J

Executive Summary & Immediate Action Card

Valeryl-L-carnitine Chloride (CAS: 162040-64-4) is a specialized acylcarnitine derivative
primarily used in metabolic research and drug development. While generally classified as non-
hazardous under GHS criteria in many jurisdictions, it is a chemical substance that requires
strict adherence to laboratory waste management protocols to prevent environmental
contamination and ensure regulatory compliance.

Critical Distinction: Do not confuse this compound with Valeryl Chloride (CAS: 638-29-9), which
is a corrosive and flammable liquid. Valeryl-L-carnitine Chloride is a stable solid salt and poses
significantly lower immediate physical hazards.

Quick Reference

Status

Physical State

Solid (White to off-white powder)

Solubility

Highly soluble in water; soluble in
ethanol/DMSO

GHS Classification

Not Classified (Treat as General Chemical
Waste)

Drain Disposal

PROHIBITED (Prevent aquatic accumulation)

Primary Disposal

High-temperature incineration with afterburner
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Chemical Profile & Hazard Assessment

Understanding the physicochemical properties of Valeryl-L-carnitine Chloride is essential for
selecting the correct disposal pathway. This compound is an organic salt, meaning it will
decompose into carbon oxides, nitrogen oxides, and hydrogen chloride upon thermal

destruction.
Property Specification Disposal Implication
Contains Nitrogen and
Chlorine; requires scrubber
Molecular Formula C12H24NOa4-Cl o )
during incineration to
neutralize NOx and HCI gases.
Molecular Weight 281.78 g/mol N/A
. _ Spills can easily enter drains if
Water Solubility High (>50 mg/mL) ) ) )
not diked immediately.
Keep waste containers tightly
Stability Hygroscopic sealed to prevent moisture
absorption and caking.
Segregate from nitric acid,
Incompatibilities Strong Oxidizing Agents perchlorates, and peroxides in

waste storage.

Environmental Impact

Although often labeled "slightly hazardous" to water (Water Hazard Class 1), the cumulative
effect of acylcarnitines in aquatic ecosystems is not fully characterized. Therefore, the
Precautionary Principle dictates that this substance must never be discharged into sanitary
sewers.

Pre-Disposal Protocol: Segregation & Packaging

Effective disposal begins at the bench. Improper segregation is the leading cause of waste
rejection by environmental health and safety (EHS) vendors.
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Waste Stream Segregation

o Stream A (Solid Waste): Pure powder, contaminated gloves, weighing boats, and paper
towels.

o Stream B (Liquid Aqueous): Solutions of Valeryl-L-carnitine in water or buffers.

e Stream C (Liquid Organic): Solutions in DMSO, Methanol, or Ethanol.

Container Specifications

» Solids: High-density polyethylene (HDPE) wide-mouth jars.
o Liquids: Amber glass or HDPE bottles with chemically resistant caps (PTFE liners preferred).

o Labeling: All containers must be labeled "NON-HAZARDOUS CHEMICAL WASTE" with the
specific constituent "Valeryl-L-carnitine Chloride" clearly written. Avoid generic labels like
"Buffer Waste."

Disposal Methodologies
Decision Logic for Disposal

The following decision tree illustrates the correct workflow for determining the disposal path
based on the state of the waste.
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Waste Generation

Determine Physical State

/N

Solid Waste

(Powder/Debris) LEPEEES
Solvent Type?
Segregate into 0 .
Solid Waste Drum >90% Water Contains Solvents
Aqueous Solution Organic Solvent
(Water/Bulffer) (DMSO/Ethanol)

Collect in Aqueous Collect in Flammable
Waste Carboy Solvent Carboy

Final Disposal:
Incineration with Scrubber

Click to download full resolution via product page

Figure 1: Logic flow for segregating Valeryl-L-carnitine Chloride waste streams.

Detailed Protocols
Protocol A: Solid Waste Disposal
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o Collection: Place pure substance or contaminated debris into a dedicated solid waste
container.

o Labeling: Mark the container with the full chemical name. Do not use abbreviations.

e Handover: Seal the container once full. Contact your facility's hazardous waste management
team for pickup.[1]

o Ultimate Fate: The waste will be sent to a licensed TSDF (Treatment, Storage, and Disposal
Facility) for incineration. The chlorine content requires the incinerator to have acid gas
scrubbing capabilities.

Protocol B: Liquid Waste Disposal

o Assessment: Determine if the solvent is flammable (e.g., Ethanol) or non-flammable (Water).
e Bulking:

o Aqueous: Pour into the "Aqueous Chemical Waste" carboy. Ensure pH is between 5 and 9
(adjust if necessary, though Valeryl-L-carnitine itself is neutral).

o Organic: Pour into the "Flammable/Organic Solvent" carboy.

e Precaution: Do not mix with strong oxidizers (e.g., Chromic acid, Permanganates) in the
waste container, as this could generate heat or gas.

Emergency Contingencies: Spill Response

In the event of a spill, rapid containment prevents the spread of dust or liquid.

Spill Response Workflow

1. Avoid Dust Generation
Solid Powder —» 2. Sweep gently or Vacuum (HEPA)

> 3. Place in Bag
Spill Detected Assess Size & Hazard —® Solid or Liquid? e AR let2les e
P Water & Detergent Call EHS
T 1. Dike with Absorbent Pads

Liquid Solution ———— > Apsorb with Vermiculite
3. Scoop into Bag
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Figure 2: Step-by-step spill response mechanism.

Cleanup Procedure

o PPE: Don nitrile gloves, safety goggles, and a lab coat. If handling large quantities of
powder, use a N95 dust mask to prevent inhalation.

e Containment:

o Solids: Do not dry sweep vigorously. Use a dustpan and brush with gentle movements, or
a HEPA-filtered vacuum if available.

o Liquids: Place absorbent pads or vermiculite around the perimeter of the spill, then work
inward.

o Decontamination: Wipe the surface with a soap and water solution. Valeryl-L-carnitine is
water-soluble and cleans up easily.

» Disposal: Place all cleanup materials (pads, gloves, debris) into a hazardous waste
bag/container.

Regulatory Compliance & Documentation

Although Valeryl-L-carnitine Chloride is not typically listed on federal hazardous waste lists
(e.g., RCRA P-list or U-list in the US), it must be managed as "Non-Regulated Chemical Waste"
or "State-Regulated Waste" depending on local laws.

o RCRA Status (USA): Not listed. However, the characteristic of the waste mixture (e.g., if
mixed with Methanol) may trigger ignitability (D001) codes.

e TSCA (USA): Ensure the substance is used strictly for R&D purposes under the supervision
of a technically qualified individual.

e European Waste Catalogue (EWC): Classify under 16 05 06* (laboratory chemicals,
consisting of or containing hazardous substances, including mixtures of laboratory
chemicals).
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Documentation Requirement: Always maintain a copy of the Safety Data Sheet (SDS) in the
laboratory's central repository.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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e To cite this document: BenchChem. [Comprehensive Disposal Guide: Valeryl-L-carnitine
Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359839#valeryl-I-carnitinechloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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